3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15ClN2O2/c1-2-12-3-9-15(10-4-12)21-11-16-19-17(20-22-16)13-5-7-14(18)8-6-13/h3-10H,2,11H2,1H3
• InChI Key: BWAKAGZNKKJIPQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O2
• Molecular Weight: 314.8 g/mol

Description

3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a heterocyclic compound that is synthesized using different methods, and its mechanism of action and physiological effects are still being studied.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole is still being studied. However, it has been suggested that it may work by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole can affect various biochemical and physiological processes in the body. It has been found to inhibit the growth of certain bacteria and fungi, reduce inflammation, and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its potential as a novel therapeutic agent. However, its limitations include the need for further studies to understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole. These include further studies on its mechanism of action, potential side effects, and optimization of its synthesis method. Additionally, it may be studied for its potential use in other fields such as agriculture and environmental science.
In conclusion, 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole is a promising compound that has gained significant attention in the field of scientific research. Its potential applications in various fields make it an interesting compound to study further. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole can be achieved using different methods. One of the most commonly used methods involves the reaction of 4-chlorobenzohydrazide with ethyl 4-bromobenzoate in the presence of potassium carbonate. The resulting product is then reacted with glycidol to form 3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole.

Scientific Research Applications

3-(4-chlorophenyl)-5-[(4-ethylphenoxy)methyl]-1,2,4-oxadiazole has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antimicrobial, antifungal, and anti-inflammatory properties. It has also been studied for its potential use in cancer treatment.